Cas no 1039892-23-3 (3,3,4,4-tetrafluorobutanimidamide)

• Product Name: 3,3,4,4-tetrafluorobutanimidamide
• CAS No: 1039892-23-3
• MF: C₄H₆F₄N₂
• MW: 158.097454547882
• CID: 5886763
• PubChem ID: 45283145
• Update Time: 2025-06-14

3,3,4,4-tetrafluorobutanimidamide Chemical and Physical Properties

Names and Identifiers

• 3,3,4,4-tetrafluorobutanimidamide
• EN300-1936839
• 1039892-23-3

• Inchi： 1S/C4H6F4N2/c5-3(6)4(7,8)1-2(9)10/h3H,1H2,(H3,9,10)
• InChI Key： LHFJIGZGBJAIOL-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(CC(=N)N)F

Computed Properties

• Exact Mass: 158.04671085g/mol
• Monoisotopic Mass: 158.04671085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.9Ų

Additional information on 3,3,4,4-tetrafluorobutanimidamide

Comprehensive Overview of 3,3,4,4-tetrafluorobutanimidamide (CAS No. 1039892-23-3): Properties, Applications, and Industry Insights

3,3,4,4-tetrafluorobutanimidamide (CAS No. 1039892-23-3) is a fluorinated organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of four fluorine atoms in its molecular framework enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of fluorinated bioactive molecules, a trending topic in medicinal chemistry.

The compound's imidamide functional group allows for versatile chemical transformations, enabling the synthesis of heterocyclic compounds with applications in crop protection and material science. Recent studies highlight its role in creating fluorine-containing polymers, addressing the growing demand for high-performance materials in electronics and coatings. This aligns with current industry searches for "sustainable fluorochemicals" and "eco-friendly synthetic routes," reflecting environmental concerns in chemical manufacturing.

Analytical characterization of 1039892-23-3 reveals exceptional purity (>98%) via HPLC, with NMR studies confirming its distinct 1H-13C coupling patterns due to fluorine substitution. These features make it ideal for isotope labeling studies, a technique widely discussed in pharmaceutical forums. The compound's thermal stability (decomposition >200°C) also positions it as a candidate for high-temperature reactions, answering frequent queries about "heat-resistant building blocks" in organic synthesis.

In regulatory contexts, 3,3,4,4-tetrafluorobutanimidamide complies with REACH standards, with safety data sheets emphasizing proper handling protocols. Its non-hazardous classification under GHS guidelines makes it preferable over traditional halogenated compounds, addressing the "green chemistry alternatives" trend. Patent databases show growing IP activity around derivatives of this compound, particularly for biodegradable surfactants and OLED materials – two hot topics in material science innovation.

The synthesis of 1039892-23-3 typically involves fluorination reactions using novel catalysts, a process frequently searched alongside "flow chemistry optimization." Recent process improvements have achieved 85% yield reductions in solvent waste, responding to industry demands for "atom-efficient synthesis." These advancements feature prominently in conferences on sustainable chemical production, demonstrating the compound's alignment with circular economy principles.

Market analysts project increased demand for fluorinated imidamides like 3,3,4,4-tetrafluorobutanimidamide, driven by expanding applications in battery electrolytes and proton-exchange membranes. This correlates with rising searches for "energy storage chemicals" and "fuel cell components." The compound's liquid crystalline properties at specific temperatures further interest display technology developers, making it relevant to "smart material design" discussions.

Quality control protocols for CAS 1039892-23-3 emphasize chiral purity analysis, crucial for pharmaceutical applications. This addresses common queries about "enantioselective synthesis control" in specialty chemicals. Storage recommendations (-20°C under nitrogen) reflect best practices for fluorine-containing intermediates, a frequent concern in chemical handling forums. The compound's compatibility with microwave-assisted reactions also makes it suitable for high-throughput screening – a key technique in modern drug discovery pipelines.

Future research directions for 3,3,4,4-tetrafluorobutanimidamide include exploration in bioconjugation chemistry and PET tracer development, areas generating substantial academic interest. Its potential in creating fluorinated ionic liquids responds to industrial needs for "non-volatile solvents." These applications position the compound at the intersection of multiple cutting-edge fields, ensuring continued relevance in chemical innovation landscapes.